Cas no 2228250-17-5 (1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228250-17-5
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6241557
• PubChem ID: 165844040
• Update Time: 2025-10-29

1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid
• 2228250-17-5
• 1-[(1,2-dimethyl-1H-indol-3-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1734673

• Inchi： 1S/C15H17NO2/c1-10-12(9-15(7-8-15)14(17)18)11-5-3-4-6-13(11)16(10)2/h3-6H,7-9H2,1-2H3,(H,17,18)
• InChI Key： GBMYKDSQILBYGK-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C3C=CC=CC=3N(C)C=2C)CC1)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid

1-(1,2-Dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic Acid: A Promising Compound in Pharmaceutical Research

1-(1,2-Dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228250-17-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid features a cyclopropane ring attached to an indole moiety via a methyl group. The presence of the cyclopropane ring introduces significant steric hindrance and conformational rigidity, which can influence the compound's pharmacokinetic and pharmacodynamic properties. The indole core, on the other hand, is a privileged scaffold in medicinal chemistry, often associated with high biological activity and selectivity.

Recent studies have explored the potential of 1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid has also shown promise in cancer research. A study published in Cancer Letters reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential lead compound for the development of new anticancer drugs.

The neuroprotective effects of 1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid have also been investigated. In a preclinical study using animal models of neurodegenerative diseases, this compound was found to protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest that it could be a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid has been evaluated in several preclinical studies. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

In conclusion, 1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228250-17-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various areas of pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.